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Compound of Interest

Compound Name:
1H-Pyrrolo[2,3-b]pyridine-5-

carbonitrile

Cat. No.: B1279696 Get Quote

An In-depth Technical Guide on 1H-Pyrrolo[2,3-
b]pyridine-5-carbonitrile
For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of novel heterocyclic compounds is paramount. This guide focuses on the

chemical identity of 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, a molecule of significant

interest in medicinal chemistry.

Synonyms: 5-Cyano-7-azaindole

Chemical Identity and Structure
1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile is a heterocyclic aromatic compound.[1][2][3] Its

structure is characterized by a fused bicyclic system where a pyrrole ring is fused to a pyridine

ring. A nitrile group is substituted at the 5th position of this fused ring system.

Table 1: Key Chemical Data for 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile
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Parameter Value Reference

Molecular Formula C8H5N3 [1][2][3]

Molecular Weight 143.15 g/mol [2][3]

IUPAC Name
1H-Pyrrolo[2,3-b]pyridine-5-

carbonitrile
[2]

CAS Number 517918-95-5 [3]

SMILES N#Cc1cnc2[nH]ccc2c1 [3]

InChI Key N/A

Note: "N/A" indicates that the InChI Key was not explicitly found in the top search results.

Visual Representation of Chemical Structure
To facilitate a clear understanding of the molecular architecture, the following diagram

illustrates the chemical structure of 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, generated using

the Graphviz DOT language.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1279696#1h-pyrrolo-2-3-b-pyridine-5-carbonitrile-
chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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